Cas no 1848878-22-7 (methyl (3S)-3-amino-4,5,5-trimethylhexanoate)

• Product Name: methyl (3S)-3-amino-4,5,5-trimethylhexanoate
• CAS No: 1848878-22-7
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6295786
• PubChem ID: 165506886
• Update Time: 2025-05-21

methyl (3S)-3-amino-4,5,5-trimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-4,5,5-trimethylhexanoate
• EN300-1285041
• 1848878-22-7

• Inchi： 1S/C10H21NO2/c1-7(10(2,3)4)8(11)6-9(12)13-5/h7-8H,6,11H2,1-5H3/t7?,8-/m0/s1
• InChI Key： IUHYQRUZHBDLHO-MQWKRIRWSA-N
• SMILES： O(C)C(C[C@@H](C(C)C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (3S)-3-amino-4,5,5-trimethylhexanoate

Methyl (3S)-3-amino-4,5,5-trimethylhexanoate (CAS No. 1848878-22-7): A Comprehensive Overview

Methyl (3S)-3-amino-4,5,5-trimethylhexanoate, identified by its unique chemical identifier CAS No. 1848878-22-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its specific stereochemistry and structural motifs, has garnered attention for its potential applications in drug development and metabolic studies. The detailed exploration of this molecule not only highlights its chemical properties but also delves into its biological significance and emerging research applications.

The molecular structure of methyl (3S)-3-amino-4,5,5-trimethylhexanoate consists of a branched-chain amino acid derivative with a carboxylate ester group. The stereochemical configuration at the third carbon atom, denoted as (3S), plays a crucial role in determining its biological activity. This chirality is a key feature that distinguishes it from its enantiomers and contributes to its unique interaction with biological targets. The presence of multiple methyl groups further enhances the compound's complexity and potential for diverse biological functions.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. Methyl (3S)-3-amino-4,5,5-trimethylhexanoate has been explored as a potential building block in the synthesis of complex pharmaceutical intermediates. Its structural features make it a valuable candidate for constructing enantiomerically pure compounds, which are often essential for achieving high efficacy and minimal side effects in therapeutic agents. The compound's versatility in synthetic chemistry has led to its incorporation in various multi-step synthetic pathways.

Beyond its synthetic utility, methyl (3S)-3-amino-4,5,5-trimethylhexanoate has shown promise in the field of drug discovery. Researchers have been investigating its potential role as a precursor or intermediate in the synthesis of novel bioactive molecules. The compound's structural motif is reminiscent of certain natural products and pharmacologically active compounds, suggesting that it could serve as a scaffold for developing new therapeutic agents. Preliminary studies have indicated that derivatives of this compound may exhibit interesting pharmacological properties, particularly in the context of enzyme inhibition and receptor binding.

The biological activity of methyl (3S)-3-amino-4,5,5-trimethylhexanoate is further underscored by its potential involvement in metabolic pathways. Amino acid derivatives are known to play critical roles in various physiological processes, including signal transduction and nutrient metabolism. The specific stereochemistry and functional groups present in this compound may enable it to interact with enzymes and receptors involved in these pathways. This opens up avenues for exploring its role in modulating metabolic processes and potentially addressing metabolic disorders.

Advances in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between methyl (3S)-3-amino-4,5,5-trimethylhexanoate and biological targets. These computational approaches have allowed researchers to predict the binding affinity and mode of interaction of this compound with various proteins and enzymes. Such insights are invaluable for designing targeted drug therapies and optimizing the pharmacokinetic properties of potential drug candidates derived from this compound.

The synthesis of methyl (3S)-3-amino-4,5,5-trimethylhexanoate presents unique challenges due to its stereogenic center and complex structural features. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity. These methods not only enhance the availability of the compound but also contribute to the development of more efficient synthetic routes for chiral compounds.

Future research directions involving methyl (3S)-3-amino-4,5,5-trimethylhexanoate are likely to focus on expanding its applications in drug discovery and metabolic studies. Investigating its role as a precursor for novel bioactive molecules remains a priority, along with exploring its potential therapeutic benefits. Additionally, studying how this compound interacts with biological systems at the molecular level will provide valuable insights into its mechanisms of action and potential side effects.

In conclusion, methyl (3S)-3-amino-4,5,5-trimethylhexanoate (CAS No. 1848878-22-7) is a multifaceted compound with significant implications in pharmaceutical chemistry and biochemistry. Its unique structural features and stereochemical configuration make it a valuable tool for synthetic chemistry and drug development. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing our understanding of biological processes and developing innovative therapeutic strategies.